![molecular formula C11H14BrNO2S B3165613 1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid CAS No. 901923-84-0](/img/structure/B3165613.png)
1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid
Overview
Description
The compound “1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid” is a versatile material used in scientific research. Its unique structure allows researchers to explore various applications, ranging from drug development to material synthesis .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, related compounds have been synthesized using Suzuki–Miyaura coupling . This method involves the use of organoboron reagents and palladium catalysts .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 354.25 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Evaluation of Derivatives
Anticancer Applications : Derivatives of similar compounds have been synthesized and evaluated for their potential as anticancer agents. For example, propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole were sequentially synthesized and evaluated for their anticancer activities, showing promise in this area (Rehman et al., 2018).
Antibacterial and Antifungal Activities : Compounds related to 1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid, particularly those incorporating 5-bromothiophene, have been explored for their antibacterial and antifungal activities, indicating the potential utility of these compounds in developing new antimicrobial agents (Sharma et al., 2022).
Chemical Synthesis and Methodologies
- Synthesis Methodologies : Various synthesis methodologies have been developed for the preparation of structurally related compounds, showcasing the versatility and potential for chemical manipulation of similar compounds for specific scientific research applications. For example, a convenient synthetic route to Spiro[indole‐3,4′‐piperidin]‐2‐ones starting from related carboxylic acids demonstrates the potential for creating complex derivatives for further evaluation (Freund & Mederski, 2000).
Potential Therapeutic Applications
- Soluble Epoxide Hydrolase Inhibitors : Discovery of compounds as inhibitors of soluble epoxide hydrolase, with structural features similar to this compound, highlights the potential for developing new therapeutic agents targeting various diseases, including cardiovascular and inflammatory disorders (Thalji et al., 2013).
Safety and Hazards
The compound “1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid” may cause skin irritation, respiratory irritation, and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water if contact occurs, and wearing protective gear .
Properties
IUPAC Name |
1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2S/c12-10-2-1-9(16-10)7-13-5-3-8(4-6-13)11(14)15/h1-2,8H,3-7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZWOHKXHAIRPGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)CC2=CC=C(S2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[(3-Bromo-4-methylbenzoyl)amino]carbamoyl]cyclohexane-1-carboxylic acid](/img/structure/B3165566.png)
![2-{[2-(3-Bromo-4-methoxybenzoyl)hydrazino]carbonyl}cyclohexanecarboxylic acid](/img/structure/B3165568.png)
![2-[(4-aminophenyl)thio]-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B3165595.png)
